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Compound of Interest
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Cat. No.: B1230875

Introduction

Strontium-90 (°°Sr), a beta-emitting radionuclide with a half-life of 29 years, is a significant
fission product found in spent nuclear fuel and radioactive waste.[1] Its mobility in groundwater
and uptake in the food chain, primarily through milk, make its detection crucial for
environmental monitoring and ensuring food safety.[1][2] Liquid Scintillation Counting (LSC) is a
widely used and highly sensitive technique for the quantification of °°Sr. This document
provides detailed application notes and protocols for the determination of °°Sr in various
samples using LSC, intended for researchers, scientists, and drug development professionals.

The primary methods for °°Sr determination by LSC involve either the direct measurement of
20Sr after chemical separation or, more commonly, the measurement of its high-energy beta-
emitting daughter, Yttrium-90 (°°Y), which reaches secular equilibrium with °°Sr in about three
weeks.[3] The measurement of °°Y can be performed using conventional liquid scintillation with
an organic cocktail or through Cerenkov counting, which detects the electromagnetic radiation
emitted by high-energy beta particles in an aqueous solution without a scintillator.[1][4]

Quantitative Data Summary

The performance of various methods for °°Sr detection using liquid scintillation counting is
summarized below. These values are influenced by factors such as sample size, counting time,
and the specific instrumentation used.
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Two primary protocols are detailed below: one focusing on the separation of °°Sr followed by
LSC, and the other on the separation of its daughter, °°Y, followed by Cerenkov counting.

Protocol 1: °°Sr Determination in Water/Milk via
Extraction Chromatography and LSC

This protocol is adapted for samples like water or milk and utilizes Sr-specific extraction
chromatography to isolate °°Sr before direct LSC analysis.

. Sample Preparation:

For water samples, acidify with HNOs. For milk, larger volumes (e.g., 1 L) may be required to
achieve low detection limits.[2]

Add a known amount of stable Strontium carrier or 8Sr tracer to the sample for chemical
yield determination.

For milk, ashing in a muffle furnace is a common preliminary step to remove organic matter.

[5]
. Strontium Separation using Sr Resin:
Condition a pre-packed Sr-resin column (e.g., Eichrom Sr Resin) with 8M HNOs.[2]
Load the prepared sample solution onto the column.
Wash the column with 3M HNOs to remove interfering elements.[2]

To prevent quenching effects in the LSC cocktail, rinse the column with a small volume of
distilled water.[2]

Elute the retained Strontium from the column with distilled water or 0.05N HNOs directly into
a 20 mL glass scintillation vial.[2][10]

. Liquid Scintillation Counting:

Add an appropriate volume of a high-efficiency liquid scintillation cocktail (e.g., Ultima Gold
LLT) to the vial containing the eluted Strontium.[2]
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» Allow the sample to dark-adapt in the liquid scintillation counter for at least one hour to
reduce chemiluminescence.

e Count the sample for a sufficient time (e.g., 60 minutes or longer) to achieve the desired
statistical precision.[2]

» Ablank sample, prepared using distilled water instead of the sample, should be counted
under the same conditions to determine the background count rate.[2]

e The 29Sr activity is determined. If 89Sr is present, a second count after the ingrowth of °°Y
(e.g., after 21 days) can be used to distinguish the two isotopes.[2]

Protocol 2: °°Sr Determination in Food/Environmental
Samples via %°Y Separation and Cerenkov Counting

This protocol is widely applicable to various sample types and relies on the separation of °°Y
from 2°Sr, followed by Cerenkov counting. This method is advantageous as it avoids organic
waste and chemical quench.[4][12]

1. Sample Preparation and Ashing:

e Homogenize and weigh the sample (e.g., 250 g of food).[5]

e Dry the sample in an oven and then ash it in a muffle furnace to remove organic matter.[12]
o Dissolve the resulting ash in hydrochloric acid (e.g., 1M HCI).[12]

2. Yttrium-90 Separation:

e Ensure that °°Sr and °°Y are in secular equilibrium (wait at least 2-3 weeks after any initial
separation).

e Add a known amount of stable Yttrium carrier to the dissolved ash solution for chemical yield
determination.[12]

¢ Adjust the pH of the solution to 1.0-1.2.[12]
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o Perform a solvent extraction using 10% HDEHP in toluene to selectively extract °°Y into the
organic phase, leaving Strontium and other ions in the aqueous phase.[12]

o Back-extract the °°Y from the organic phase into 3M nitric acid.[12]
o Precipitate Yttrium as a hydroxide, which is then redissolved in concentrated nitric acid.[12]

o Alternative Separation: For enhanced purity, especially in the presence of other energetic
beta emitters, a chromatographic separation using DGA and/or TRU resins can be
employed.[5][6] The °°Y is selectively extracted by the DGA resin from a strong HNOs
solution, washed, and then stripped using a dilute acid like 0.5M HCI.[5]

3. Cerenkov Counting:

» Transfer the final purified °°Y solution into a 20 mL polyethylene liquid scintillation vial.[5]
o Place the vial in the liquid scintillation counter. No scintillation cocktail is added.

o Count the sample for a predetermined time (e.g., 100 minutes).[5]

e Prepare and count a blank vial containing the same acid matrix to determine the background
radiation.[12]

e The counting efficiency must be determined using a standard °°Sr/°°Y solution of known
activity processed through the same chemical procedure.[12]

4. Yield Determination:

o After counting, the amount of recovered Yttrium carrier is determined, typically by titration or
by X-ray fluorescence (XRF) analysis, to calculate the chemical yield of the separation
process.[5][12]

Visualizations

Experimental Workflow: 2°Y Separation and Cerenkov
Counting
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Caption: Workflow for 2°Sr analysis via °°Y separation and Cerenkov counting.
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Caption: Decision tree for selecting an appropriate °°Sr LSC method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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